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Compound of Interest

Compound Name: 4-Ethoxy-2-butanol

CAS No.: 53892-34-5

Cat. No.: B13255081

Get Quote

Introduction

4-Ethoxy-2-butanol is a bifunctional organic compound featuring both a secondary alcohol

and an ether functional group.[1] This unique structure allows it to serve as a versatile

intermediate and reagent in various organic syntheses. While not prominently featured as a key

reagent in specific "named reactions," its utility lies in its application in fundamental organic

transformations such as oxidation and reduction. These reactions are crucial in the synthesis of

fine chemicals, pharmaceuticals, and agrochemicals.[2] This document provides detailed

application notes and protocols for the use of 4-ethoxy-2-butanol in key synthetic

transformations.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 4-ethoxy-2-butanol is provided in

the table below.
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Property Value Reference

Molecular Formula C6H14O2 [3][4]

Molecular Weight 118.17 g/mol [3]

IUPAC Name 4-ethoxybutan-2-ol [3]

CAS Number 53892-34-5 [3][4]

Appearance Liquid

Boiling Point 176-178 °C

Density 0.915 g/mL

Application in Oxidation Reactions
The secondary alcohol group in 4-ethoxy-2-butanol can be readily oxidized to a ketone,

yielding 4-ethoxy-2-butanone.[1] This transformation is a common step in the synthesis of more

complex molecules where a carbonyl group is required for subsequent reactions such as aldol

condensations, Grignard reactions, or reductive aminations.

Experimental Protocol: Oxidation of 4-Ethoxy-2-butanol
to 4-Ethoxy-2-butanone
This protocol describes the oxidation of 4-ethoxy-2-butanol using pyridinium chlorochromate

(PCC), a common and effective oxidizing agent for converting secondary alcohols to ketones

with minimal over-oxidation.

Materials:

4-Ethoxy-2-butanol

Pyridinium chlorochromate (PCC)

Dichloromethane (DCM), anhydrous

Silica gel
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Diethyl ether

Magnesium sulfate (MgSO4), anhydrous

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Separatory funnel

Rotary evaporator

Glassware for column chromatography

Procedure:

Reaction Setup: In a dry, 250 mL round-bottom flask equipped with a magnetic stir bar,

dissolve 4-ethoxy-2-butanol (5.0 g, 42.3 mmol) in 100 mL of anhydrous dichloromethane.

Addition of Oxidizing Agent: To the stirred solution, add pyridinium chlorochromate (PCC)

(13.6 g, 63.5 mmol) in one portion. The mixture will become a dark, heterogeneous slurry.

Reaction Monitoring: Stir the reaction mixture at room temperature for 2-4 hours. Monitor the

progress of the reaction by thin-layer chromatography (TLC) using a suitable eluent (e.g., 3:1

hexanes:ethyl acetate). The disappearance of the starting material spot and the appearance

of a new, lower Rf spot corresponding to the ketone indicates the reaction is complete.

Workup: Upon completion, dilute the reaction mixture with 100 mL of diethyl ether. Pass the

mixture through a short plug of silica gel to filter out the chromium salts. Wash the silica gel

plug with additional diethyl ether (2 x 50 mL) to ensure all the product is collected.

Purification: Combine the organic filtrates and concentrate them under reduced pressure

using a rotary evaporator. The resulting crude oil can be further purified by flash column

chromatography on silica gel, eluting with a gradient of hexanes and ethyl acetate to afford

the pure 4-ethoxy-2-butanone.
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Characterization: The final product should be characterized by spectroscopic methods (¹H

NMR, ¹³C NMR, IR) to confirm its identity and purity.

Expected Yield: 75-85%

Quantitative Data Summary

Reactant
Molar Mass ( g/mol
)

Amount (g) Moles (mmol)

4-Ethoxy-2-butanol 118.17 5.0 42.3

Pyridinium

chlorochromate (PCC)
215.56 13.6 63.5

Product Molar Mass ( g/mol ) Theoretical Yield (g)
Expected Yield Range

(g)

4-Ethoxy-2-butanone 116.16 4.91 3.68 - 4.17

Application in Reduction Reactions
The hydroxyl group of 4-ethoxy-2-butanol can be removed through a reduction process,

although this is a less common transformation as the alcohol functionality is often desired for

further reactions. A more relevant reduction is the conversion of its oxidation product, 4-ethoxy-

2-butanone, back to 4-ethoxy-2-butanol. This is a key step in stereoselective synthesis where

control over the chirality of the secondary alcohol is desired.

Experimental Protocol: Reduction of 4-Ethoxy-2-
butanone to 4-Ethoxy-2-butanol
This protocol details the reduction of 4-ethoxy-2-butanone to 4-ethoxy-2-butanol using sodium

borohydride (NaBH4), a mild and selective reducing agent for ketones.

Materials:

4-Ethoxy-2-butanone
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Sodium borohydride (NaBH4)

Methanol

Deionized water

1 M Hydrochloric acid (HCl)

Diethyl ether

Sodium bicarbonate (NaHCO3), saturated solution

Brine (saturated NaCl solution)

Magnesium sulfate (MgSO4), anhydrous

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve

4-ethoxy-2-butanone (5.0 g, 43.0 mmol) in 100 mL of methanol. Cool the solution to 0 °C in

an ice bath.

Addition of Reducing Agent: To the stirred, cooled solution, add sodium borohydride (0.81 g,

21.5 mmol) portion-wise over 15 minutes. Be cautious as the addition may cause some

effervescence.

Reaction Monitoring: Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to

room temperature and stir for an additional hour. Monitor the reaction progress by TLC until
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the starting ketone is no longer visible.

Quenching: Carefully quench the reaction by the slow, dropwise addition of 20 mL of

deionized water.

Solvent Removal: Remove the methanol from the reaction mixture using a rotary evaporator.

Extraction: To the remaining aqueous layer, add 50 mL of diethyl ether. Transfer the mixture

to a separatory funnel. Separate the layers and extract the aqueous layer with diethyl ether

(2 x 30 mL).

Washing: Combine the organic extracts and wash with 30 mL of 1 M HCl, followed by 30 mL

of saturated sodium bicarbonate solution, and finally with 30 mL of brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure to yield the crude 4-ethoxy-2-butanol.

Purification: The crude product can be purified by distillation under reduced pressure if

necessary.

Characterization: Confirm the identity and purity of the product using spectroscopic

techniques.

Expected Yield: 85-95%

Quantitative Data Summary

Reactant
Molar Mass ( g/mol
)

Amount (g) Moles (mmol)

4-Ethoxy-2-butanone 116.16 5.0 43.0

Sodium borohydride

(NaBH4)
37.83 0.81 21.5

Product Molar Mass ( g/mol ) Theoretical Yield (g)
Expected Yield Range

(g)

4-Ethoxy-2-butanol 118.17 5.08 4.32 - 4.83
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Diagrams

4-Ethoxy-2-butanol

Oxidation Reaction
(Room Temperature, 2-4h)

PCC in DCM

Workup
(Filtration through Silica)

Purification
(Column Chromatography) 4-Ethoxy-2-butanone

Click to download full resolution via product page

Caption: Workflow for the oxidation of 4-ethoxy-2-butanol.

4-Ethoxy-2-butanone

Reduction Reaction
(0°C to RT, 2h)

NaBH4 in Methanol

Quench
(Water)

Extraction
(Diethyl Ether) 4-Ethoxy-2-butanol

Click to download full resolution via product page

Caption: Workflow for the reduction of 4-ethoxy-2-butanone.

In conclusion, while 4-ethoxy-2-butanol may not be a reagent in specific named reactions, its

utility as a synthetic intermediate is evident from its participation in fundamental organic

transformations. The protocols provided herein offer a practical guide for researchers in the

fields of chemistry and drug development to effectively utilize this versatile molecule in their

synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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